Cas no 167105-92-2 (2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy-)

• Product Name: 2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy-
• CAS No: 167105-92-2
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• CID: 167578
• PubChem ID: 3025904
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy-
• 6,8-dihydroxy-5,7-dimethoxychromen-2-one
• 6,8-dihydroxy-5,7-dimethoxy-2H-chromen-2-one
• 6,8-Dihydroxy-5,7-dimethoxycoumarin
• 6,8-dihydroxy-5,7-dimethoxy-chromen-2-one
• SCHEMBL17047860
• 2H-1-Benzopyran-2-one, 6,8-dihydroxy-5,7-dimethoxy-
• DTXSID00168230
• 167105-92-2
• 6,8-Dihydroxy-5,7-dimethoxy-2H-1-benzopyran-2-one
• XJK9N6VD7H

• Inchi： 1S/C11H10O6/c1-15-9-5-3-4-6(12)17-10(5)8(14)11(16-2)7(9)13/h3-4,13-14H,1-2H3
• InChI Key： AXXSKWGVOIJTGN-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=C(C(=C(C1=2)O)OC)O)OC)=O

Computed Properties

• Exact Mass: 238.0477
• Monoisotopic Mass: 238.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins